Cas no 1897316-37-8 (2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol)

• Product Name: 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol
• CAS No: 1897316-37-8
• MF: C₁₁H₁₄F₂OS
• MW: 232.290069103241
• CID: 5802762
• PubChem ID: 117336586
• Update Time: 2025-11-01

2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol
• 2-{4-[(difluoromethyl)sulfanyl]phenyl}-2-methylpropan-1-ol
• EN300-1953256
• 1897316-37-8

• Inchi： 1S/C11H14F2OS/c1-11(2,7-14)8-3-5-9(6-4-8)15-10(12)13/h3-6,10,14H,7H2,1-2H3
• InChI Key： XXNYKXLELLWZFH-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C(C)(C)CO

Computed Properties

• Exact Mass: 232.07334256g/mol
• Monoisotopic Mass: 232.07334256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol

Introduction to 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol (CAS No. 1897316-37-8)

2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1897316-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of a difluoromethyl sulfanylphenyl moiety, which imparts unique chemical and biological properties. The structural framework of this compound includes a phenyl ring substituted with a difluoromethyl sulfanyl group, connected to a secondary alcohol functional group via an isopropyl chain. Such structural features make it a promising candidate for further investigation in various scientific applications.

The difluoromethyl sulfanylphenyl part of the molecule is particularly noteworthy due to its potential role in modulating biological pathways. The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry, as fluorine can influence metabolic stability, lipophilicity, and binding affinity. In particular, the difluoromethyl group is known to enhance the metabolic stability of drug candidates by resisting oxidative degradation. Additionally, the sulfanyl (thioether) linkage introduces a polar character to the molecule, which can affect its solubility and interactions with biological targets. These properties make 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol an intriguing subject for further exploration.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic systems for their potential therapeutic applications. The phenyl ring in this compound serves as a scaffold that can be further modified to achieve specific biological activities. For instance, studies have shown that phenyl derivatives can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The presence of the difluoromethyl sulfanylphenyl group may enhance these effects by improving the compound's bioavailability and target specificity. This has led to extensive research into understanding how such modifications influence the overall pharmacological profile of the molecule.

One of the most compelling aspects of 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol is its potential as a building block for more complex drug candidates. The secondary alcohol functional group provides a site for further chemical modifications, allowing researchers to attach other pharmacophores or functional groups that could enhance therapeutic efficacy. This flexibility makes it particularly valuable in drug discovery programs aimed at developing new treatments for various diseases. Moreover, the isopropyl chain contributes to the overall lipophilicity of the molecule, which is often crucial for crossing biological membranes and achieving desired pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol with greater accuracy. These tools allow scientists to simulate interactions between the compound and biological targets, such as enzymes or receptors, providing insights into its potential mechanisms of action. For example, studies using molecular docking techniques have suggested that this compound may interact with specific binding sites on target proteins, modulating their activity and potentially leading to therapeutic effects. Such findings are crucial for guiding experimental efforts and optimizing drug design.

The synthesis of 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such molecules. Techniques such as cross-coupling reactions, fluorination methods, and protecting group strategies have been employed to construct the desired framework efficiently. The ability to synthesize this compound reliably is essential for conducting further biological evaluations and advancing its potential as a lead compound in drug development.

From a pharmaceutical perspective, one of the key areas of interest for 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol is its potential role in treating inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including arthritis, cardiovascular disease, and certain types of cancer. Compounds that can modulate inflammatory pathways by inhibiting key enzymes or signaling molecules may offer significant therapeutic benefits. Preliminary studies have suggested that phenyl derivatives can exhibit anti-inflammatory effects by interfering with pro-inflammatory cytokine production or enzymatic activity. The unique structural features of this compound may enhance these effects while minimizing side effects associated with existing treatments.

Another promising application area for 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol is in oncology research. Cancer cells often exhibit altered metabolic pathways that contribute to their growth and survival. Targeting these pathways with specific compounds has emerged as an effective strategy for cancer therapy. The presence of the difluoromethyl sulfanylphenyl group may enable this compound to interact with enzymes involved in cancer metabolism or signaling pathways, potentially leading to tumor growth inhibition or apoptosis (programmed cell death). Further research is needed to elucidate these mechanisms fully and evaluate the compound's efficacy in preclinical models.

The chemical stability and reactivity of 2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol are also important considerations in its development as a pharmaceutical agent. The compound must remain stable under various storage conditions and during formulation into drug products without undergoing degradation that could affect its efficacy or safety profile. Additionally, its reactivity with other compounds or biological components should be well-characterized to ensure compatibility with existing drug formulations and minimize potential interactions.

In conclusion,2-{4-(difluoromethyl)sulfanylphenyl}-2-methylpropan-1-ol (CAS No. 1897316-37-8) represents an exciting opportunity for researchers exploring novel therapeutic agents based on fluorinated aromatic systems. Its unique structural features offer potential advantages in terms of metabolic stability, bioavailability, and target specificity, making it a valuable candidate for further investigation across multiple disease areas including inflammation, cancer,and other chronic conditions where modulation of biological pathways is desired.